Cas no 2089651-38-5 (Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate)

• Product Name: Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate
• CAS No: 2089651-38-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 4779644
• Update Time: 2025-06-12

Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-(3-ETHOXY-3-OXOPROPYL)-1H-PYRROLE-2-CARBOXYLATE
• Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C11H15NO4/c1-3-16-10(13)7-5-8-4-6-9(12-8)11(14)15-2/h4,6,12H,3,5,7H2,1-2H3
• InChI Key： PLIXSTKSTCGFLN-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CC=C(C(=O)OC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 254
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4

Additional information on Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate (CAS No. 2089651-38-5)

Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate (CAS No. 2089651-38-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative, featuring a pyrrole core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the ethoxy and carboxylate functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for pyrrole-based compounds has surged due to their prominence in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. Researchers are particularly interested in Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate due to its potential role in modulating biological pathways. For instance, its ester functionality allows for facile derivatization, enabling the creation of novel analogs with enhanced pharmacokinetic properties.

The compound's CAS No. 2089651-38-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. Additionally, questions about its compatibility with green chemistry principles, such as solvent-free reactions or catalytic processes, are becoming increasingly common. This aligns with the global shift toward sustainable and eco-friendly chemical practices.

From a technical perspective, Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate exhibits notable thermal stability and reactivity, making it suitable for high-temperature applications. Its molecular weight and logP value are critical parameters for researchers optimizing drug delivery systems. Furthermore, the compound's NMR spectra and HPLC purity data are often requested by quality control laboratories to ensure batch consistency.

Beyond pharmaceuticals, this compound is explored in agrochemical and material science sectors. Its heterocyclic scaffold is instrumental in designing light-sensitive materials and conductive polymers, addressing trends in renewable energy and electronics. As industries prioritize biodegradable chemicals, the derivatization potential of pyrrole esters like this one positions them as future-forward solutions.

In summary, Methyl 5-(3-ethoxy-3-oxopropyl)-1H-pyrrole-2-carboxylate (CAS No. 2089651-38-5) is a multifaceted compound bridging gaps between academia and industry. Its applications span drug development, sustainable chemistry, and advanced materials, making it a subject of ongoing innovation. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities.